Cas no 2138019-92-6 (Thiomorpholine, 4-(3,5-dimethyl-4-piperidinyl)-, 1,1-dioxide)
Thiomorpholine, 4-(3,5-dimethyl-4-piperidinyl)-, 1,1-dioxide Chemical and Physical Properties
Names and Identifiers
-
- Thiomorpholine, 4-(3,5-dimethyl-4-piperidinyl)-, 1,1-dioxide
-
- Inchi: 1S/C11H22N2O2S/c1-9-7-12-8-10(2)11(9)13-3-5-16(14,15)6-4-13/h9-12H,3-8H2,1-2H3
- InChI Key: HXSSGRLCJURDNB-UHFFFAOYSA-N
- SMILES: N1(C2C(C)CNCC2C)CCS(=O)(=O)CC1
Thiomorpholine, 4-(3,5-dimethyl-4-piperidinyl)-, 1,1-dioxide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-781937-0.05g |
4-(3,5-dimethylpiperidin-4-yl)-1lambda6-thiomorpholine-1,1-dione |
2138019-92-6 | 95% | 0.05g |
$888.0 | 2024-05-22 | |
| Enamine | EN300-781937-0.1g |
4-(3,5-dimethylpiperidin-4-yl)-1lambda6-thiomorpholine-1,1-dione |
2138019-92-6 | 95% | 0.1g |
$930.0 | 2024-05-22 | |
| Enamine | EN300-781937-0.25g |
4-(3,5-dimethylpiperidin-4-yl)-1lambda6-thiomorpholine-1,1-dione |
2138019-92-6 | 95% | 0.25g |
$972.0 | 2024-05-22 | |
| Enamine | EN300-781937-0.5g |
4-(3,5-dimethylpiperidin-4-yl)-1lambda6-thiomorpholine-1,1-dione |
2138019-92-6 | 95% | 0.5g |
$1014.0 | 2024-05-22 | |
| Enamine | EN300-781937-1.0g |
4-(3,5-dimethylpiperidin-4-yl)-1lambda6-thiomorpholine-1,1-dione |
2138019-92-6 | 95% | 1.0g |
$1057.0 | 2024-05-22 | |
| Enamine | EN300-781937-2.5g |
4-(3,5-dimethylpiperidin-4-yl)-1lambda6-thiomorpholine-1,1-dione |
2138019-92-6 | 95% | 2.5g |
$2071.0 | 2024-05-22 | |
| Enamine | EN300-781937-5.0g |
4-(3,5-dimethylpiperidin-4-yl)-1lambda6-thiomorpholine-1,1-dione |
2138019-92-6 | 95% | 5.0g |
$3065.0 | 2024-05-22 | |
| Enamine | EN300-781937-10.0g |
4-(3,5-dimethylpiperidin-4-yl)-1lambda6-thiomorpholine-1,1-dione |
2138019-92-6 | 95% | 10.0g |
$4545.0 | 2024-05-22 |
Thiomorpholine, 4-(3,5-dimethyl-4-piperidinyl)-, 1,1-dioxide Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
Additional information on Thiomorpholine, 4-(3,5-dimethyl-4-piperidinyl)-, 1,1-dioxide
Thiomorpholine, 4-(3,5-dimethyl-4-piperidinyl)-, 1,1-dioxide (CAS No. 2138019-92-6): A Comprehensive Overview
Thiomorpholine, 4-(3,5-dimethyl-4-piperidinyl)-, 1,1-dioxide (CAS No. 2138019-92-6) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the thiomorpholine class, which is characterized by its unique structural features and potential biological activities. The presence of a piperidine ring and dimethyl substitution at specific positions enhances its chemical diversity and functional properties, making it a valuable candidate for various applications.
The chemical structure of Thiomorpholine, 4-(3,5-dimethyl-4-piperidinyl)-, 1,1-dioxide is meticulously designed to facilitate interactions with biological targets. The thiomorpholine core serves as a privileged scaffold in medicinal chemistry due to its ability to modulate enzyme activity and receptor binding. Specifically, the 4-(3,5-dimethyl-4-piperidinyl) moiety introduces steric and electronic effects that can fine-tune the compound's pharmacokinetic profile. The 1,1-dioxide functional group further contributes to its stability and reactivity under various conditions.
Recent advancements in drug discovery have highlighted the importance of Thiomorpholine derivatives in addressing complex diseases. Studies have demonstrated that compounds with similar structural motifs exhibit promising activities against neurological disorders, infectious diseases, and cancer. The dimethyl substitution on the piperidine ring is particularly noteworthy, as it can influence the compound's solubility and metabolic stability. This feature makes Thiomorpholine, 4-(3,5-dimethyl-4-piperidinyl)-, 1,1-dioxide a compelling candidate for further investigation.
In the context of pharmaceutical innovation, this compound has been explored for its potential role in developing novel therapeutic agents. Research indicates that it may interact with specific proteins and enzymes involved in disease pathogenesis. For instance, preliminary studies suggest that it could modulate the activity of kinases and other signaling molecules relevant to cancer biology. Additionally, its ability to cross the blood-brain barrier may make it suitable for treating central nervous system disorders.
The synthesis of Thiomorpholine derivatives is a complex process that requires precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to optimize yield and purity. Techniques such as transition metal-catalyzed reactions and asymmetric synthesis have enabled the production of enantiomerically pure forms of this compound. These advancements are crucial for ensuring that subsequent biological evaluations are conducted with high-quality materials.
Biochemical studies have begun to unravel the mechanisms by which Thiomorpholine derivatives exert their effects on biological systems. The thiomorpholine scaffold is known to exhibit binding affinity for a variety of targets, including G-protein coupled receptors (GPCRs) and ion channels. The 3,5-dimethyl-4-piperidinyl group appears to play a critical role in determining binding specificity. This information is invaluable for designing next-generation drugs with improved efficacy and reduced side effects.
The pharmacological profile of Thiomorpholine, 4-(3,5-dimethyl-4-piperidinyl)-, 1,1-dioxide is still being elucidated through rigorous preclinical testing. Researchers are investigating its potential as an antagonist or agonist for various receptors involved in therapeutic intervention. Initial findings suggest that it may have applications in treating inflammation-related conditions by modulating immune responses. Furthermore, its interaction with bacterial enzymes has raised interest in its potential as an antimicrobial agent.
The development of novel drug candidates often involves iterative optimization based on structural modifications. The long-tail keyword "Thiomorpholine derivatives" encompasses a wide range of compounds that share structural similarities but differ in functional groups or substitution patterns. By systematically altering these features, chemists can identify analogs with enhanced biological activity or improved pharmacokinetic properties. Thiomorpholine itself serves as an excellent starting point for such explorations.
The regulatory landscape for new pharmaceuticals necessitates comprehensive characterization of candidate compounds before they can enter clinical trials. Analytical techniques such as NMR spectroscopy and mass spectrometry are essential for confirming the identity and purity of Thiomorpholine derivatives like this one. Additionally, computational modeling can predict how these compounds will behave within biological systems.
Future research directions may focus on exploring the therapeutic potential of Thiomorpholine-based compounds in areas such as pain management and neuroprotection. The unique combination of structural features makes it an attractive scaffold for designing molecules with targeted action profiles. Collaborative efforts between synthetic chemists and biologists will be crucial for translating laboratory findings into clinical applications.
In conclusion,Thiomorpholine, 4-(3,5-dimethyl-4-piperidinyl)-,1,1-dioxide (CAS No.,2138019-92-6) represents a promising lead compound with diverse applications across multiple therapeutic domains., Its intricate structure offers opportunities.,for designing next-generation pharmaceuticals through rational drug design approaches., As research progresses,,the full potential.,of this compound will continue.,to emerge,,providing new insights into disease mechanisms.,and innovative treatment strategies..
2138019-92-6 (Thiomorpholine, 4-(3,5-dimethyl-4-piperidinyl)-, 1,1-dioxide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)